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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 1-
Pentanethiol (CAS No. 110-66-7). The information is compiled from peer-reviewed literature
and established chemical databases, offering a centralized resource for professionals in
research and development. This document presents key thermochemical parameters in
structured tables, details the experimental methodologies used for their determination, and
includes workflow diagrams to illustrate the experimental processes.

Thermochemical Data of 1-Pentanethiol

The following tables summarize the critical thermochemical properties of 1-Pentanethiol in its
liquid and gaseous states. These values are essential for understanding the compound's
stability, reactivity, and behavior in various chemical processes.

Enthalpy and Entropy Data
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Property Value Units State Reference

Standard Molar
Enthalpy of -150.9+0.84 kJ/mol Liquid [1]
Formation (AfH°®)

Standard Molar
Enthalpy of -152.0+1.7 kJ/mol Liquid [1]
Formation (AfH°®)

Standard Molar
Enthalpy of -109.7 kJ/mol Gas [1]
Formation (AfH°)

Standard Molar
Enthalpy of L

) -4133.8 kJ/mol Liquid [1]
Combustion

(AcH®)

Standard Molar
Enthalpy of I

) -4132.6 +1.5 kJ/mol Liquid [1]
Combustion

(AcH®)

Standard Molar

310.37 J/mol-K Liquid [1]
Entropy (S°)

Heat of Fusion 1.7531 x 107 J/kmol Solid

Heat Capacity Data

Temperatur .
Property Value Units State Reference
e (K)
Molar Heat o
) 201.17 296.21 J/mol-K Liquid [1]
Capacity (Cp)

Vapor Pressure and Enthalpy of Vaporization
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Temperature .
Property Value K) Units Reference
Vapor Pressure 14 298.15 mmHg [2]
Enthalpy of
Vaporization 34.88 399.8 kJ/mol [3]
(AvapH)
Enthalpy of
Vaporization 40.6 315 kJ/mol [3]
(AvapH)
Enthalpy of
Vaporization 38.1 362 kJ/mol [3]
(AvapH)
Enthalpy of
Vaporization 37.1+£0.1 356 kJ/mol [3]
(AvapH)
Enthalpy of
Vaporization 36.4+£0.1 376 kJ/mol [3]
(AvapH)
Enthalpy of
Vaporization 349+0.1 400 kJ/mol [3]
(AvapH)

Experimental Protocols

The thermochemical data presented in this guide are derived from precise experimental
measurements. The following sections detail the methodologies employed in the key
experiments cited.

Determination of Enthalpy of Combustion by Bomb
Calorimetry

The standard enthalpy of combustion of 1-Pentanethiol was determined using a bomb
calorimeter. This technique measures the heat released during the complete combustion of a
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substance in a constant-volume vessel.

o Sample Preparation: A precisely weighed sample of high-purity 1-Pentanethiol is placed in a
sample holder within a high-pressure stainless steel vessel, known as a "bomb."

o Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen to
ensure complete combustion.

e Ignition: The sample is ignited by passing an electric current through a fuse wire that is in
contact with the sample.

o Temperature Measurement: The bomb is submerged in a known mass of water in an
insulated container (calorimeter). The temperature of the water is monitored with high
precision before and after the combustion reaction. The temperature rise is directly
proportional to the heat released.

o Calibration: The calorimeter is calibrated by combusting a substance with a known heat of
combustion, such as benzoic acid.

o Data Analysis: The heat of combustion is calculated from the observed temperature change,
the heat capacity of the calorimeter system, and corrections for the heat of ignition and the
formation of minor products like nitric and sulfuric acids.

Determination of Heat Capacity and Entropy by Low-
Temperature Calorimetry

The heat capacity and standard entropy of 1-Pentanethiol were determined using low-
temperature calorimetry. This method involves measuring the heat required to raise the
temperature of a substance by a small increment over a wide range of temperatures, typically
from near absolute zero to room temperature.

o Apparatus: A cryostat is used to maintain the sample at very low temperatures. The sample
is placed in a calorimeter vessel equipped with a heater and a temperature sensor.

¢ Measurement: A known amount of electrical energy is supplied to the sample, and the
resulting temperature increase is measured. The heat capacity is calculated from these
values.
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o Data Acquisition: Heat capacity measurements are made at small, regular temperature
intervals from cryogenic temperatures up to the desired final temperature.

o Entropy Calculation: The third law of thermodynamics states that the entropy of a perfect
crystal at absolute zero is zero. The standard entropy at a given temperature (e.g., 298.15 K)
is determined by integrating the heat capacity data (divided by temperature) from 0 K to that
temperature. This calculation also accounts for the entropy changes during any phase
transitions (e.g., melting).

Determination of Vapor Pressure by Ebulliometry

The vapor pressure of 1-Pentanethiol was measured using an ebulliometer. This instrument is
designed to accurately determine the boiling point of a liquid at a controlled pressure.

o Apparatus: An ebulliometer consists of a boiler, a Cottrell pump (to ensure the equilibrium of
liquid and vapor phases at the thermometer), a condenser, and a pressure control and
measurement system.

o Procedure: The liquid sample is heated to its boiling point under a specific, controlled
pressure. The temperature of the boiling liquid is measured with a high-precision
thermometer.

o Data Collection: The boiling temperature is recorded for a range of different pressures.

» Vapor Pressure Curve: The collected data points of pressure versus temperature are used to
construct the vapor pressure curve for the substance. This data can then be fitted to
empirical equations, such as the Antoine equation, to allow for the calculation of vapor
pressure at any temperature within the experimental range.

Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
key thermochemical properties of 1-Pentanethiol.
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Experimental Determination

1. High-Purity 1-Pentanethiol Sample

2. Bomb Calorimetry Experiment

3. Measure Heat of Combustion (AcH®)

Calculation

5. Standard Enthalpies of Formation
(COz2, H20, SO2)

4. Apply Hess's Law

6. Calculate Standard Enthalpy of Formation (AfH°)

Click to download full resolution via product page

Workflow for Determining Enthalpy of Formation.
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Experimental Measurement

1. Purified 1-Pentanethiol Sample

2. Low-Temperature Calorimetry
(Near O K to 298 K)

Thermodynamic Calculation

5. Account for Enthalpy/Entropy of Fusion

4. Integrate Cp/T from 0 K to 298 K

6. Determine Standard Molar Entropy (S°)

Click to download full resolution via product page

Workflow for Determining Standard Molar Entropy.
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Ebulliometric Measurement

1. 1-Pentanethiol Sample

2. Ebulliometer Setup

Qasure Boiling Point at Various Controlled Pressures>

4. Plot Pressure vs. Temperature

5. Fit Data to Antoine or Clausius-Clapeyron Equation

tham Vapor Pressure Curve and Enthalpy of VaporizaD

Click to download full resolution via product page

Workflow for Determining Vapor Pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 1-Pentanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094126#thermochemical-data-of-1-pentanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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